![molecular formula C9H6Cl2S B2547258 3-Chloro-2-(chloromethyl)benzo[b]thiophene CAS No. 620116-39-4](/img/structure/B2547258.png)
3-Chloro-2-(chloromethyl)benzo[b]thiophene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Chloro-2-(chloromethyl)benzo[b]thiophene is a useful research compound. Its molecular formula is C9H6Cl2S and its molecular weight is 217.11. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
Synthetic Method Development : A study by Fa-shu and In (2000) introduced a new method for synthesizing 3-(2'-carboxyethyl)benzo[b]thiophene, which included a reaction involving 3-chloromethyl benzo[b]thiophene at room temperature. This method reportedly achieved higher yields and reduced side effects (Liang Fa-shu & C. In, 2000).
Electrophilic Chlorocyclization : Walter, Fallows, and Kesharwani (2019) developed a copper-catalyzed electrophilic chlorocyclization method, optimizing the synthesis of 2,3-disubstituted benzo[b]thiophenes, including those with a chlorine moiety at the 3 position, which is crucial for various applications in medicinal and materials chemistry (Walter, Fallows, & Kesharwani, 2019).
Medicinal Chemistry Applications
Antimicrobial and Analgesic Activities : Kumara et al. (2009) synthesized a range of compounds derived from 2-azidocarbonyl-3-chlorobenzo[b]thiophene, which were then tested for their antimicrobial and analgesic properties, showing the potential of these derivatives in medical applications (Kumara et al., 2009).
Potential Antibacterial and Antifungal Agents : Masih et al. (2021) explored 3-halobenzo[b]thiophene derivatives, including those with a 3-chloro substitution, for their antimicrobial activities. These compounds demonstrated promising results against Gram-positive bacteria and yeast (Masih et al., 2021).
Other Applications
Regiospecific Synthesis : Kinfe, Makolo, and Adokoh (2014) developed a regiospecific synthetic strategy for 2-chloro-3-substituted benzo[b]thiophenes, providing access to chlorinated derivatives that are less common but potentially valuable in various chemical applications (Kinfe, Makolo, & Adokoh, 2014).
Synthesis of Complex Structures : Nowacki and Wojciechowski (2017) demonstrated the synthesis of complex molecular structures like 11-cyano- and 11-(phenylsulfonyl)[1]benzothieno[2,3-b]quinolines, starting from benzo[b]thiophen-3-ylacetonitriles or 3-(phenylsulfonylmethyl)benzo[b]thiophenes. Such structures have potential in advanced materials science (Nowacki & Wojciechowski, 2017).
Future Directions
Thiophene and its substituted derivatives, including 3-Chloro-2-(chloromethyl)benzo[b]thiophene, show interesting applications in the field of medicinal chemistry . Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists .
Properties
IUPAC Name |
3-chloro-2-(chloromethyl)-1-benzothiophene |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6Cl2S/c10-5-8-9(11)6-3-1-2-4-7(6)12-8/h1-4H,5H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ARJXIOJZPWAPOY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=C(S2)CCl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6Cl2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
217.11 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.